4-(3-(Chloromethyl)-2-methylphenyl)morpholine

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 4-[3-(chloromethyl)-2-methylphenyl]morpholine
• InChI: InChI=1S/C12H16ClNO/c1-10-11(9-13)3-2-4-12(10)14-5-7-15-8-6-14/h2-4H,5-9H2,1H3
• InChI Key: ZEWXVIBTYMBWEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N2CCOCC2)CCl

Description

4-(3-(Chloromethyl)-2-methylphenyl)morpholine is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-methyl-3-morpholinophenyl)methanol (0.468 g, 2.26 mmol) was dissolved in dry DCM (14 mL) with triethylamine (0.669 mL, 4.82 mmol) and this stirred solution was cooled at 0° C. in an ice bath. Mesyl chloride (0.415 g, 3.62 mmol) was added dropwise and the reaction was allowed to reach rt overnight. The mixture was diluted in DCM (25 mL), washed with water (20 mL) and the water re-extracted with DCM (20 mL). The combined organics were dried over Na2SO4, filtered and the solvent removed under vacuum to afford 4-(3-(chloromethyl)-2-methylphenyl)morpholine as a crude oil (0.5 g, 98% yield).